ethyl 1-[3-(4-hydroxyphenyl)-1-methylpropyl]-4-piperidinecarboxylate

• IUPAC Name: ethyl 1-[4-(4-hydroxyphenyl)butan-2-yl]piperidine-4-carboxylate
• InChI: InChI=1S/C18H27NO3/c1-3-22-18(21)16-10-12-19(13-11-16)14(2)4-5-15-6-8-17(20)9-7-15/h6-9,14,16,20H,3-5,10-13H2,1-2H3
• InChI Key: AKTIDMIWTYMAEB-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1CCN(CC1)C(C)CCC2=CC=C(C=C2)O
• Molecular Formula: C18H27NO3
• Molecular Weight: 305.4 g/mol

Description

Ethyl 1-[3-(4-hydroxyphenyl)-1-methylpropyl]-4-piperidinecarboxylate, also known as AH-7921, is a synthetic opioid drug that has been widely used in scientific research. This drug was first synthesized in the 1970s by a team of chemists at Allen & Hanburys, a pharmaceutical company in the UK. Since then, AH-7921 has been studied extensively for its potential as a painkiller and its effects on the central nervous system.

Mechanism of Action

Ethyl 1-[3-(4-hydroxyphenyl)-1-methylpropyl]-4-piperidinecarboxylate acts as an agonist at the mu opioid receptor, which is responsible for mediating the analgesic effects of opioids. It also has some affinity for the delta opioid receptor, which is involved in the regulation of mood and emotions. This compound has been shown to have a high binding affinity for these receptors, which may contribute to its potent analgesic effects.
Biochemical and Physiological Effects:
This compound has been shown to produce a range of biochemical and physiological effects in animal models. It has been shown to produce analgesia, sedation, and respiratory depression, which are typical effects of opioids. Additionally, this compound has been shown to produce antitussive effects, making it a potential candidate for the treatment of cough.

Advantages and Limitations for Lab Experiments

One advantage of using ethyl 1-[3-(4-hydroxyphenyl)-1-methylpropyl]-4-piperidinecarboxylate in scientific research is its potent analgesic effects, which make it a useful tool for studying pain pathways in the central nervous system. Additionally, this compound has been shown to have less potential for abuse and dependence than other opioids, making it a safer alternative for use in animal models. However, one limitation of using this compound in lab experiments is its potential for respiratory depression, which can be fatal in high doses.

Future Directions

There are several future directions for research on ethyl 1-[3-(4-hydroxyphenyl)-1-methylpropyl]-4-piperidinecarboxylate. One area of interest is its potential as a treatment for opioid addiction, as it has been shown to have less potential for abuse and dependence than other opioids. Additionally, further research is needed to fully understand the mechanism of action of this compound and its effects on the central nervous system. Finally, there is a need for further research on the safety and efficacy of this compound in human subjects.

Synthesis Methods

The synthesis of ethyl 1-[3-(4-hydroxyphenyl)-1-methylpropyl]-4-piperidinecarboxylate involves several steps, including the reaction of piperidine with 4-hydroxyphenylacetone to form 1-(4-hydroxyphenyl)-2-methylaminopropan-1-one. This intermediate is then reacted with ethyl chloroformate and sodium borohydride to yield the final product, this compound.

Scientific Research Applications

Ethyl 1-[3-(4-hydroxyphenyl)-1-methylpropyl]-4-piperidinecarboxylate has been used extensively in scientific research to study its effects on the central nervous system. It has been shown to have analgesic properties, making it a potential candidate for the treatment of pain. Additionally, this compound has been studied for its potential as a treatment for opioid addiction, as it has been shown to have less potential for abuse and dependence than other opioids.